Cas no 1227070-34-9 (2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid)

• Product Name: 2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid
• CAS No: 1227070-34-9
• MF: C₉H₉F₃N₂O₂S
• MW: 266.240171194077
• CID: 5167537
• Update Time: 2025-10-28

2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid
• 2-Pyrrolidin-1-yl-4-trifluoromethyl-thiazole-5-carboxylic acid
• 2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylicacid

• Inchi： 1S/C9H9F3N2O2S/c10-9(11,12)6-5(7(15)16)17-8(13-6)14-3-1-2-4-14/h1-4H2,(H,15,16)
• InChI Key： XNDFRSCTSOXWHD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(F)(F)F)N=C1N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 2.7
• Topological Polar Surface Area: 81.7

Additional information on 2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid

2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic Acid: A Comprehensive Overview

2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid, also known by its CAS number 1227070-34-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the thiazole ring include a pyrrolidine group at position 1 and a trifluoromethyl group at position 4, along with a carboxylic acid group at position 5.

The synthesis of 2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid involves a series of well-defined organic reactions. The starting material typically includes a suitable thiazole precursor, which undergoes substitution or coupling reactions to introduce the desired substituents. The introduction of the pyrrolidine group and the trifluoromethyl group requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods and green chemistry have further optimized the synthesis process, making it more efficient and environmentally friendly.

The biological activity of 2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid has been a focal point of recent research. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Its ability to modulate key cellular pathways involved in inflammation and oxidative stress highlights its potential in treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

In addition to its pharmacological applications, 2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid has also found utility in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as sensors and electronic devices. Researchers have explored its role as a building block for constructing functional materials with tailored properties, further expanding its versatility across multiple disciplines.

The latest studies on 2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid have delved into its mechanism of action at the molecular level. Using advanced techniques such as X-ray crystallography and computational modeling, scientists have gained insights into how this compound interacts with target proteins. These findings have provided a deeper understanding of its pharmacokinetics and bioavailability, paving the way for improved drug delivery systems.

In conclusion, 2-(Pyrrolidin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylic acid stands out as a multifaceted compound with applications spanning chemistry, pharmacology, and materials science. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new dimensions of this compound's potential, it is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.